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Compound of Interest

Compound Name: Methyl 4-(3-bromopropyl)benzoate

Cat. No.: B180749 Get Quote

An In-depth Technical Guide to Methyl 4-(3-bromopropyl)benzoate

This technical guide provides comprehensive information on the chemical properties, potential

synthesis, and biological significance of Methyl 4-(3-bromopropyl)benzoate, tailored for

researchers, scientists, and professionals in drug development.

Core Compound Identification
Below is a summary of the key identifiers for Methyl 4-(3-bromopropyl)benzoate.

Identifier Value

Chemical Name Methyl 4-(3-bromopropyl)benzoate

CAS Number 113100-86-0[1]

Molecular Formula C₁₁H₁₃BrO₂[1][2]

Synonyms
Benzoic acid, 4-(3-bromopropyl)-, methyl

ester[1]

Proposed Synthesis Protocol
While a specific, detailed experimental protocol for the synthesis of Methyl 4-(3-
bromopropyl)benzoate was not found in the reviewed literature, a plausible two-step synthetic
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route can be proposed based on standard organic chemistry principles, such as Fischer

esterification and subsequent bromination.

Step 1: Esterification of 4-(3-bromopropyl)benzoic acid
This step involves the reaction of 4-(3-bromopropyl)benzoic acid with methanol in the presence

of an acid catalyst to yield the methyl ester.

Materials:

4-(3-bromopropyl)benzoic acid

Methanol (reagent grade)

Concentrated Sulfuric Acid (H₂SO₄)

Sodium Bicarbonate (NaHCO₃) solution (5%)

Anhydrous Magnesium Sulfate (MgSO₄)

Organic solvent (e.g., Dichloromethane or Diethyl ether)

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve 4-(3-bromopropyl)benzoic acid in an excess of methanol.

Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

Attach a reflux condenser and heat the mixture to reflux for several hours, monitoring the

reaction progress by thin-layer chromatography (TLC).
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After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess methanol using a rotary evaporator.

Dissolve the residue in an organic solvent and transfer it to a separatory funnel.

Wash the organic layer sequentially with water and a 5% sodium bicarbonate solution to

neutralize the acid catalyst.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude Methyl 4-(3-bromopropyl)benzoate.

Purify the crude product by column chromatography if necessary.

Step 2: Illustrative Experimental Workflow
The following diagram illustrates the general workflow for the proposed synthesis and

purification process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy Methyl 4-(3-bromophenyl)benzoate | 89900-91-4 [smolecule.com]

2. Methyl 4-bromobenzoate synthesis - chemicalbook [chemicalbook.com]

To cite this document: BenchChem. ["Methyl 4-(3-bromopropyl)benzoate" molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b180749#methyl-4-3-bromopropyl-benzoate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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